Cas no 2549019-89-6 (1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole)
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- AKOS039918849
- 1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole
- 2549019-89-6
- F6677-2308
- (2-Bromo-5-methoxyphenyl)[3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]methanone
-
- Inchi: 1S/C16H18BrN3O2/c1-11-6-18-20(7-11)10-12-8-19(9-12)16(21)14-5-13(22-2)3-4-15(14)17/h3-7,12H,8-10H2,1-2H3
- InChI Key: VWBFVPDSRHOSAF-UHFFFAOYSA-N
- SMILES: C(C1=CC(OC)=CC=C1Br)(N1CC(CN2C=C(C)C=N2)C1)=O
Computed Properties
- Exact Mass: 363.05824g/mol
- Monoisotopic Mass: 363.05824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 47.4Ų
Experimental Properties
- Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 529.4±45.0 °C(Predicted)
- pka: 2.70±0.10(Predicted)
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6677-2308-2μmol |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2308-5μmol |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2308-10μmol |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2308-20μmol |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2308-1mg |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2308-2mg |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2308-3mg |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2308-4mg |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2308-5mg |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2308-10mg |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole |
2549019-89-6 | 10mg |
$79.0 | 2023-09-07 |
1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole
1-{[1-(2-Bromo-5-Methoxybenzoyl)Azetidin-3-Yl]Methyl}-4-Methyl-1H-Pyrazole: A Comprehensive Overview
The compound 1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole, identified by the CAS number 2549019-89-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyrazole ring, an azetidine ring, and a substituted benzoyl group, making it a valuable subject for both academic research and industrial applications.
The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. The presence of the azetidine ring introduces unique steric and electronic properties, which are crucial for its activity in biological systems. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.
In terms of structural analysis, the pyrazole moiety is known for its aromaticity and ability to form hydrogen bonds, which are essential for molecular recognition in biological systems. The azetidine ring adds rigidity to the molecule, enhancing its stability and bioavailability. Furthermore, the substitution pattern on the benzoyl group—specifically the bromine and methoxy groups—plays a significant role in modulating the compound's pharmacokinetic properties.
Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards several key protein targets, including tyrosine kinases and serine/threonine kinases. These findings suggest that it could serve as a lead compound in the development of novel anti-cancer therapies.
The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its potential as an electron transport layer material due to its high charge carrier mobility and stability under ambient conditions.
In conclusion, 1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and versatile functional groups make it an ideal candidate for both fundamental research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of modern science.
2549019-89-6 (1-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)